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Compound of Interest

Compound Name: 2-Bromo-1-phenylethanol

Cat. No.: B177431

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 2-Bromo-1-phenylethanol. Due to its hazardous properties, it is imperative that this
chemical be handled with strict adherence to safety guidelines to minimize risk to personnel
and the environment. This document outlines the known hazards, recommended personal
protective equipment (PPE), proper storage and handling procedures, and emergency
measures.

Hazard Identification and Classification

2-Bromo-1-phenylethanol is classified as a hazardous substance. Direct contact can cause
skin and eye irritation, and inhalation of its vapors may lead to respiratory irritation.[1][2] It is
also harmful if swallowed.[3][4]

GHS Hazard Statements:

H315: Causes skin irritation[1][2][5][6]

H319: Causes serious eye irritation[1][2][5][6]

H335: May cause respiratory irritation[1][2][5][6]

H302: Harmful if swallowed[3]
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e H332: Harmful if inhaled[3]
Signal Word: Warning[1][3][5]
Pictogram:[3][5]

e GHSO07: Harmful/lrritant

Quantitative Data Summary

While specific quantitative toxicity data such as LD50 and LC50 values are not readily available
in the reviewed literature, the following table summarizes key physical and chemical properties.

Property Value Source(s)
Molecular Formula C8H9BrO (1103171
Molecular Weight 201.06 g/mol [21[71[8]
Appearance C.:olc')rless to. light yellow clear ]

liquid or solid
Melting Point 39°C [3][10]
Boiling Point 261.6 °C at 760 mmHg [11[3][10]
Density 1.504 g/cm3 [1]
Flash Point 135.6 °C [3][10]

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure safety and maintain the integrity
of 2-Bromo-1-phenylethanol.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize exposure
to vapors.[1][11]
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» Always wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves (e.g., nitrile or butyl rubber), safety goggles, and a lab coat.[1][11]

« In situations with a risk of significant vapor exposure, a properly fitted respirator with organic
vapor cartridges should be used.[11]

e Avoid all direct contact with skin and eyes.[1]

e Use sealed containers and ensure all equipment is clean and dry before use to prevent
contamination.[11]

e Wash hands thoroughly after handling the chemical.[1]

Storage

e Store in a cool, dry, and dark place.[12] Some suppliers recommend refrigeration at 2-8°C.
[10][12]

o Keep the container tightly closed and store in a well-ventilated area.[1][12]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[12]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with 2-Bromo-1-phenylethanol.

Personal Protective Equipment (PPE) for 2-Bromo-1-phenylethanol

. o Chemical-Resistant Gloves A A NIOSH-Approved Respirator with
Chemical Safety Goggles or Face Shield (Nitrile or Butyl Rubber) Lab Coat or Chemical-Resistant Apron s (as needed)

Organic Vapor Cartridges (:
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Recommended Personal Protective Equipment (PPE).

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, get medical help.[1][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Accidental Release Measures

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.
Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for proper disposal.

Experimental Protocols

2-Bromo-1-phenylethanol is a versatile chiral building block in organic synthesis.[12] Below

are example protocols for its use.
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Synthesis of (S)-Styrene Oxide from (R)-(-)-2-Bromo-1-
phenylethanol[12]

This protocol describes the base-mediated intramolecular cyclization of (R)-(-)-2-Bromo-1-
phenylethanol.

Materials:

(R)-(-)-2-Bromo-1-phenylethanol

Methanol

Sodium hydroxide (NaOH)

Water

Procedure:

Dissolve (R)-(-)-2-Bromo-1-phenylethanol (1.0 equivalent) in methanol.

e Cool the solution to 0 °C in an ice bath.

o Slowly add a solution of sodium hydroxide (1.1 equivalents) in water dropwise with vigorous
stirring.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, remove the methanol under reduced pressure.

o Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

» Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

« Filter the solution and concentrate under reduced pressure to obtain the crude product.

e The crude (S)-styrene oxide can be purified by vacuum distillation.
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Workflow for the synthesis of (S)-Styrene Oxide.

Synthesis of (S)-2-azido-1-phenylethanol from (R)-(-)-2-
Bromo-1-phenylethanol[12]

This protocol details a stereospecific nucleophilic substitution reaction.
Materials:

* (R)-(-)-2-Bromo-1-phenylethanol

e Sodium azide (NaNs)

e Water

e Acetone

o Ethyl acetate

¢ Anhydrous sodium sulfate

Procedure:

» To a solution of (R)-(-)-2-Bromo-1-phenylethanol (1.0 equivalent) in a 1:1 mixture of water
and acetone, add sodium azide (1.5 equivalents).

o Heat the reaction mixture to reflux (approximately 60-70 °C) and stir for 12-24 hours.

e Monitor the reaction by TLC.
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» After completion, cool the mixture to room temperature and remove the acetone under
reduced pressure.

o Extract the aqueous residue with ethyl acetate (3 times).

o Combine the organic layers, wash with water and brine, and dry over anhydrous sodium
sulfate.

 Filter and concentrate the solution under reduced pressure to yield the crude product.

 Purify the crude product by column chromatography on silica gel.

Stability and Degradation

2-Bromo-1-phenylethanol is a stable compound when stored under the recommended
conditions.[13] Potential degradation pathways include hydrolysis to form styrene oxide and
subsequent diol, and thermal decomposition to yield styrene.[13] Forced degradation studies
under acidic, basic, and oxidative conditions can be performed to identify potential degradation
products and establish the stability-indicating nature of analytical methods.[13]

Disposal Considerations

Dispose of 2-Bromo-1-phenylethanol and its containers in accordance with local, regional,
and national regulations.[1] Do not allow the chemical to enter drains or waterways. Waste
material should be handled as hazardous waste and disposed of at an approved waste
disposal facility.[8]

This guide is intended to provide essential safety and handling information. It is not a substitute
for a thorough understanding of the material's properties and the implementation of a
comprehensive laboratory safety program. Always consult the most up-to-date Safety Data
Sheet (SDS) before working with 2-Bromo-1-phenylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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